1-(1-Ethyl-2-oxoindolin-5-yl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-(1-ethyl-2-oxo-3H-indol-5-yl)-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H21N3O2/c1-2-25-20-11-10-18(12-17(20)13-21(25)26)24-22(27)23-14-16-8-5-7-15-6-3-4-9-19(15)16/h3-12H,2,13-14H2,1H3,(H2,23,24,27)
• InChI Key: DNVRTTWJHBMKMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

1-(1-Ethyl-2-oxoindolin-5-yl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in drug discovery, cancer research, and other scientific applications.

Scientific Research Applications

Structural and Synthetic Applications

Conformational Adjustments and Assembly : The study by Phukan and Baruah (2016) delves into the conformational adjustments of urea derivatives, including those similar to 1-(1-Ethyl-2-oxoindolin-5-yl)-3-(naphthalen-1-ylmethyl)urea, within self-assemblies. The research underscores the significance of intramolecular hydrogen bonding and anion-guided assembly in dictating the structural conformations and polymorphism of such compounds, highlighting their potential in the design of molecular assemblies (Phukan & Baruah, 2016).

Novel Synthesis Methodologies : Yan, Lei, and Hu (2014) introduced a straightforward method for synthesizing 1-((Aryl)(2-oxoindolin-3-yl-)methyl)urea derivatives, showcasing the ease and efficiency of generating compounds with structural similarities to the queried chemical. This synthesis method opens avenues for producing a wide range of derivatives for further application in various fields, emphasizing the adaptability and utility of such compounds in research (Yan, Lei, & Hu, 2014).

Application in Sensing and Detection

Fluorescent Sensing : A naphthalene urea derivative was synthesized and evaluated for its unique absorption and fluorescence peak changes upon interaction with fluoride ions, as demonstrated by Cho et al. (2003). This work underscores the potential of urea derivatives in developing new sensors for anion detection, which could be pivotal in environmental monitoring and analytical chemistry applications (Cho et al., 2003).

Live Cell Imaging : Tayade et al. (2014) designed a novel urea-linked naphthalene-based fluorescent sensor for selective detection of Hg(II) ions. This sensor's application in live cell imaging and real water sample testing illustrates the compound's utility in environmental science and bioimaging, highlighting the versatility of urea derivatives in practical applications (Tayade et al., 2014).